Cas no 4501-31-9 (cis-4-Hydroxycinnamic Acid)

• Product Name: cis-4-Hydroxycinnamic Acid
• CAS No: 4501-31-9
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00004399
• CID: 45121
• PubChem ID: 1549106
• Update Time: 2025-04-18

cis-4-Hydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxycinnamic acid
• 4-Hydroxyphenylacrylic acid
• 4-Coumaric acid
• 3-(4-Hydroxyphenyl)prop-2-enoic acid
• cis-4-HydroxycinnaMic Acid
• cis-p-Coumaric acid
• CIS-P-HYDROXYCINNAMIC ACID
• CHEMBL2336752
• Cinnamic acid, 4-hydroxy-, cis-
• cis-p-Coumarate
• NSC 90284
• (Z)-3-(4-hydroxyphenyl)acrylic acid
• (2Z)-3-(4-hydroxyphenyl)prop-2-enoic acid
• 4501-31-9
• EINECS 224-813-7
• (Z)-3-(4-hydroxyphenyl)prop-2-enoic acid
• (Z)-3-(4-Hydroxyphenyl)-2-propenoic acid
• 15F90638-DCF1-4922-AFB2-BAF5EA308C8C
• CINNAMIC ACID, p-HYDROXY-, (Z)-
• cis-p-Coumarinic acid
• (Z)-p-hydroxycinnamic acid
• cis-p-Cumaric acid
• J-502594
• cis-4-coumaric acid
• AKOS040763716
• NSC90284
• C06738
• (Z)-p-Coumaric acid
• (2Z)-3-(4-hydroxyphenyl)acrylic acid
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, (Z)-
• NSC-90284
• Q27102404
• DTXSID901315564
• CHEBI:17450
• NS00082097
• SCHEMBL434720
• NGSWKAQJJWESNS-UTCJRWHESA-N
• FH24323
• (2Z)-3-(4-Hydroxyphenyl)-2-propenoic acid;(Z)-3-(4-Hydroxyphenyl)-2-propenoic acid;(Z)-p-Hydroxycinnamic acid
• cis-4-Hydroxycinnamic Acid

• MDL： MFCD00004399
• Inchi： 1S/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3-
• InChI Key： NGSWKAQJJWESNS-UTCJRWHESA-N
• SMILES： OC1C=CC(/C=C\C(=O)O)=CC=1

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Pale yellow needle crystals
• Density: 1.329
• Boiling Point: 346.1°Cat760mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.66
• PSA: 57.53000
• LogP: 1.49000
• Solubility: Soluble in ethanol \ hot water \ ether, insoluble in benzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids